Cas no 677730-58-4 (2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 677730-58-4
• MF: C₁₂H₁₁N₅O₂
• MW: 257.248041391373
• CID: 6602991
• PubChem ID: 4773530
• Update Time: 2025-10-31

2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-(benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• VU0606071-1
• F3229-0050
• Oprea1_401952
• 677730-58-4
• 2-benzotriazolyl-N-(5-methylisoxazol-3-yl)acetamide
• AKOS004089906
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(5-methylisoxazol-3-yl)acetamide

• Inchi： 1S/C12H11N5O2/c1-8-6-11(15-19-8)13-12(18)7-17-10-5-3-2-4-9(10)14-16-17/h2-6H,7H2,1H3,(H,13,15,18)
• InChI Key： AFBWNBUHEYNIHP-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 257.09127461g/mol
• Monoisotopic Mass: 257.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 677730-58-4)

2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 677730-58-4, represents a unique structural motif that combines a benzotriazole moiety with an oxazole ring system, linked via an acetamide functional group. Such structural features are often engineered to explore novel pharmacophores and enhance biological activity, making this compound a subject of intense study in drug discovery programs.

The benzotriazole component is known for its ability to interact with various biological targets due to its electron-rich aromatic system and potential for hydrogen bonding. In contrast, the 5-methyl-1,2-oxazole moiety introduces additional conformational flexibility and electronic properties that can modulate the compound's overall pharmacokinetic profile. The presence of an acetamide group further extends the potential for interactions with biological receptors, including proteases and other enzymes, which are critical in many disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the benzotriazole ring may engage in π-stacking interactions with aromatic residues in protein targets, while the oxazole ring could form hydrogen bonds with polar backbone atoms or side chains. The acetamide group, positioned strategically within the molecule, may participate in further hydrogen bonding or even covalent modifications under specific conditions.

One of the most compelling aspects of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is its potential application in addressing inflammatory and immunological disorders. Emerging research indicates that compounds incorporating both benzotriazole and oxazole scaffolds exhibit promising anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The methyl substituent on the oxazole ring may also influence metabolic stability and bioavailability, which are critical factors in drug development.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial assays suggest that it may inhibit the activity of certain proteases involved in inflammation, such as caspase-1 and interleukin converting enzyme (ICE). Additionally, the benzotriazole moiety has shown potential as an adjuvant in vaccine formulations due to its ability to enhance immune responses without causing significant toxicity. These findings position CAS No 677730-58-4 as a valuable candidate for further investigation in immunomodulatory therapies.

The synthesis of this compound presents a fascinating challenge for organic chemists due to its complex architecture. Traditional multi-step synthetic routes have been explored, involving nucleophilic substitution reactions between appropriately functionalized precursors. Advances in transition-metal-catalyzed cross-coupling reactions have also enabled more efficient pathways to construct the benzotriazole and oxazole moieties. These synthetic strategies not only provide access to pure compounds but also allow for structural modifications to optimize biological activity.

As interest in heterocyclic compounds continues to grow, so does the demand for innovative derivatives like 2-(1H-1,2,3-benzotriazol-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No 677730-58-4). Researchers are increasingly leveraging combinatorial chemistry and high-throughput screening to identify novel analogs with enhanced potency and selectivity. The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline by predicting promising candidates based on structural features alone.

The pharmacokinetic properties of this compound are another area of active investigation. Preliminary data suggest that it exhibits moderate solubility in aqueous buffers due to the polar nature of both the benzotriazole and oxazole rings. However, issues related to metabolic stability may need to be addressed through structural optimization before clinical translation can be considered. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and understanding degradation pathways.

Future directions for research on this molecule include exploring its potential as a scaffold for drug-drug interactions studies. The dual functionality provided by the benzotriazole and oxazole moieties allows it to simultaneously interact with multiple targets or modulate existing drug interactions. Such properties could be exploited to develop combination therapies or rescue agents for patients experiencing adverse effects from concurrent medications.

In conclusion,CAS No 677730-58-4, corresponding to 2-(1H-het)-N-(5-methyl-het)acetamide, represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of heterocyclic motifs positions it as a promising candidate for addressing inflammatory diseases while offering opportunities for further chemical innovation through medicinal chemistry approaches.